![molecular formula C8H5BrN2O2 B2919493 8-Bromoimidazo[1,2-A]pyridine-3-carboxylic acid CAS No. 1159831-04-5](/img/structure/B2919493.png)
8-Bromoimidazo[1,2-A]pyridine-3-carboxylic acid
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Overview
Description
Molecular Structure Analysis
The molecular structure of 8-Bromoimidazo[1,2-A]pyridine-3-carboxylic acid consists of an imidazo[1,2-a]pyridine core with a carboxylic acid functional group at position 3. The bromine atom is attached to the imidazole ring. For a visual representation, refer to the structure in the provided link .
Scientific Research Applications
Antibacterial Activity
This compound has been utilized in the synthesis of molecules that showed antibacterial activity against Staphylococcus aureus . A ligand-free method for Pd (OAc)2 catalyzed decarboxylative arylation with hetero (aryl) bromides has been developed using this compound .
Cancer Research
Imidazo[1,2-a]pyridine derivatives, which can be synthesized from 8-Bromoimidazo[1,2-A]pyridine-3-carboxylic acid, have been investigated for their potential cancer activities .
Medicinal Chemistry
Recognized as a “drug prejudice” scaffold, imidazo[1,2-a]pyridine and its derivatives are important in medicinal chemistry due to their wide range of applications .
Tuberculosis Treatment
Recent developments have indicated that imidazo[1,2-a]pyridine analogues show promise in treating tuberculosis. In an acute TB mouse model, significant reduction of bacterial load was observed when treated with these analogues .
Material Science
The structural character of imidazo[1,2-a]pyridine makes it useful in material science applications .
Mechanism of Action
Target of Action
It is known that imidazo pyridines, a class of compounds to which this molecule belongs, are valuable heterocyclic scaffolds in organic synthesis and pharmaceutical chemistry . They are often used in the construction of various derivatives, suggesting a wide range of potential targets .
Mode of Action
A related process involving the decarboxylative arylation of imidazo[1,2-a]pyridine-3-carboxylic acids has been reported . This process involves the displacement of the carboxylic acid group, leading to the formation of new arylated imidazo[1,2-a]pyridine derivatives .
Biochemical Pathways
Given the structural versatility of imidazo[1,2-a]pyridines, it is plausible that this compound could interact with multiple biochemical pathways .
Result of Action
Compounds in the imidazo[1,2-a]pyridine class have been associated with a variety of biological activities, suggesting that this compound could have diverse effects at the molecular and cellular levels .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of a compound. For 8-Bromoimidazo[1,2-A]pyridine-3-carboxylic acid, factors such as temperature, pH, and the presence of other chemicals could potentially affect its behavior. For instance, it is recommended that this compound be stored at room temperature , suggesting that extreme temperatures might affect its stability.
properties
IUPAC Name |
8-bromoimidazo[1,2-a]pyridine-3-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5BrN2O2/c9-5-2-1-3-11-6(8(12)13)4-10-7(5)11/h1-4H,(H,12,13) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IGHXXXOPUINBRQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN2C(=CN=C2C(=C1)Br)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5BrN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
241.04 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
8-Bromoimidazo[1,2-A]pyridine-3-carboxylic acid | |
CAS RN |
1159831-04-5 |
Source
|
Record name | 8-bromoimidazo[1,2-a]pyridine-3-carboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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